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Compound of Interest

Compound Name: Diphenylglyoxime

Cat. No.: B1496157

An In-depth Technical Guide to
Diphenylglyoxime

This technical guide provides a comprehensive overview of diphenylglyoxime, a significant
organic compound in analytical and coordination chemistry. It is intended for researchers,
scientists, and professionals in drug development who require detailed information on its
properties, synthesis, and applications.

Chemical Identity and Structure

Diphenylglyoxime, also known as benzil dioxime, is a white to off-white crystalline powder.[1]
Its chemical structure consists of two phenyl groups attached to a glyoxime moiety.[1]

e CAS Number: 23873-81-6[1][2][3][4]1[5][6][7]
e Molecular Formula: C1aH12N202[1][2][3][5][6][7]
e IUPAC Name: N'-(2-hydroxyimino-1,2-diphenylethylidene)hydroxylamine[3]

o Synonyms: anti-Diphenylglyoxime, a-Benzil dioxime, Benzil Dioxime, Diphenylethanedione
dioxime[2][4][5][6]

Physicochemical Properties
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A summary of the key quantitative data for diphenylglyoxime is presented in the table below

for easy reference and comparison.

Property Value Source(s)
Molecular Weight 240.26 g/mol [L1121[31[4115]
Melting Point 237-240 °C (decomposes) [41051[8]
Boiling Point 382.97 °C (estimate) [718]
Density 1.1613 g/cm3 (estimate) [718]
Sparingly soluble (0.094 g/L at
Water Solubility pating’y ( J [1]
25 °C)
Practically insoluble in ether
and glacial acetic acid; slightly
o soluble in alcohol; readily
Solubility in other solvents ] ) [5]1[6]
soluble in NaOH solutions.
Soluble in ethanol and
acetone.
Topological Polar Surface Area  65.2 A2 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
ydrog p 4 [1]
Count
Rotatable Bond Count 3 [1]

Experimental Protocols
Synthesis of a-Diphenylglyoxime

A common method for the preparation of the a-form (or anti-isomer) of diphenylglyoxime
involves the reaction of benzil with hydroxylamine hydrochloride.

Materials:

e Benzil
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» Hydroxylamine hydrochloride
e Ethanol

e Sodium hydroxide solution
Procedure:

Dissolve benzil in hot ethanol.

e Add a concentrated aqueous solution of hydroxylamine hydrochloride to the benzil solution.

o Slowly add a sodium hydroxide solution to the mixture to neutralize the hydrochloric acid
formed and to facilitate the reaction.

o The diphenylglyoxime precipitates from the solution upon cooling.

e The precipitate is then collected by filtration, washed with cold ethanol, and can be
recrystallized from a suitable solvent like methanol to obtain pure crystals.

This protocol is based on the established synthesis method described in the literature.

Key Applications

Diphenylglyoxime is a versatile compound with several important applications in chemistry:

e Analytical Chemistry: It is widely used as a chelating agent for the detection and quantitative
determination of various metal ions, most notably nickel, but also cobalt and copper.[1] The
formation of a stable, colored complex with nickel ions allows for its analysis using
gravimetric or spectrophotometric techniques.

» Organic Synthesis: In organic synthesis, diphenylglyoxime can be used as a protecting
group for carbonyl compounds. This allows for selective reactions to be carried out on other
parts of a molecule.[1]

o Coordination Chemistry: The ability of diphenylglyoxime to form stable complexes with
transition metals makes it a valuable ligand in the field of coordination chemistry. These
complexes are studied for their unique structural and electronic properties.[1][9]
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Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of diphenylglyoxime
from benzil.

Synthesis of Diphenylglyoxime
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(1,2-Diphenylethane-1,2-dione) Hydroxylamine Hydrochloride

Reaction in Ethanol

Addition of NaOH

Precipitation

Filtration & Washing

a-Diphenylglyoxime

Click to download full resolution via product page

Caption: A flowchart representing the key steps in the synthesis of a-diphenylglyoxime.
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This diagram illustrates the logical relationship of diphenylglyoxime acting as a chelating
agent for nickel(ll) ions, a key application in analytical chemistry.

Chelation of Nickel(Il) by Diphenylglyoxime
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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